molecular formula C11H13BrO2 B8524414 4-Bromo-2-methyl-benzoic acid isopropyl ester

4-Bromo-2-methyl-benzoic acid isopropyl ester

Cat. No.: B8524414
M. Wt: 257.12 g/mol
InChI Key: HTZUIGNAYGHEGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2-methyl-benzoic acid isopropyl ester is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrO2

Molecular Weight

257.12 g/mol

IUPAC Name

propan-2-yl 4-bromo-2-methylbenzoate

InChI

InChI=1S/C11H13BrO2/c1-7(2)14-11(13)10-5-4-9(12)6-8(10)3/h4-7H,1-3H3

InChI Key

HTZUIGNAYGHEGG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Br)C(=O)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-methyl-benzoic acid (Aldrich, 5.4 g, 25 mmol) in benzene (75 mL) and isopropanol (75 mL) was treated with concentrated sulfuric acid (1.5 mL) and heated to reflux over 4 days using a Dean-Stark water trap. The volatiles were evaporated in vacuo, the residue was diluted with water and extracted with diethyl ether. The organic phase was washed with water and saturated, aqueous sodium bicarbonate solution, dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to afford the title product as a clear oil that was used as such for the next step (6.12 g, 95%).
Quantity
5.4 g
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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